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Compound of Interest

Compound Name: Aldicarb-d3 Sulfone

Cat. No.: B1146951 Get Quote

An In-depth Technical Guide to Aldicarb-d3 Sulfone For Researchers, Scientists, and Drug

Development Professionals

Abstract
Aldicarb-d3 Sulfone is the deuterated stable isotope-labeled form of Aldicarb Sulfone. Aldicarb

Sulfone itself is a significant metabolite of the carbamate pesticide, Aldicarb.[1][2] Like its

parent compound, Aldicarb Sulfone is a potent cholinesterase inhibitor, although it is

considerably less toxic than Aldicarb or its other primary metabolite, Aldicarb Sulfoxide.[3] The

labeled form, Aldicarb-d3 Sulfone, serves as an essential internal standard for quantitative

analysis in various matrices, particularly in mass spectrometry-based analytical methods.[4]

This guide provides a comprehensive overview of the physical and chemical characteristics of

Aldicarb-d3 Sulfone, detailed experimental protocols, and visual diagrams of relevant

pathways and workflows.

Physical and Chemical Characteristics
The physical and chemical properties of Aldicarb-d3 Sulfone are critical for its application in

research and analytical settings. While data for the deuterated form is specific, properties of the

unlabeled Aldicarb Sulfone are also included for a comprehensive comparison.

Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1146951?utm_src=pdf-interest
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.medchemexpress.com/aldicarb-sulfone-13c2-d3.html
https://cymitquimica.com/products/TR-A514662/aldicarb-d3-sulfone/
https://www.apvma.gov.au/sites/default/files/aldicarb_chem_0.pdf
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/733873
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Aldicarb-d3 Sulfone
Aldicarb Sulfone
(Unlabeled)

Appearance White to Off-White Solid[2] White Crystalline Solid[5][6]

Molecular Weight 225.28 g/mol [2][7] 222.26 g/mol [5][6]

Melting Point Not specified 132-135 °C[4][5]

Water Solubility Not specified 10 g/L (at 25 °C)[5]

Other Solubilities Not specified
DMSO (Slightly), Methanol

(Slightly)[5]

Storage Temperature -20°C[4] Not specified

Chemical Identifiers
Identifier Aldicarb-d3 Sulfone

Aldicarb Sulfone
(Unlabeled)

Molecular Formula C₇H₁₁D₃N₂O₄S[7] C₇H₁₄N₂O₄S[5][6]

CAS Number 1795135-15-7[8][9] 1646-88-4[5][6]

IUPAC Name

[(2-methyl-2-

methylsulfonylpropylidene)ami

no] N-

(trideuteriomethyl)carbamate[8

]

[(2-methyl-2-

methylsulfonylpropylidene)ami

no] N-methylcarbamate[6]

SMILES

[2H]C([2H])

([2H])NC(=O)O/N=C/C(C)

(C)S(C)(=O)=O[2]

CC(C)(C=NOC(=O)NC)S(=O)

(=O)C[6]

InChI Key
YRRKLBAKDXSTNC-

UYUKVFNDSA-N[2]

YRRKLBAKDXSTNC-

UHFFFAOYSA-N[6]

Metabolic and Degradation Pathway
Aldicarb is metabolized in organisms and the environment through oxidation.[10] The sulfur

atom is first oxidized to form Aldicarb Sulfoxide, which is a relatively stable intermediate.
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Further oxidation leads to the formation of Aldicarb Sulfone.[3] Both of these metabolites are

also active cholinesterase inhibitors.[11]

Aldicarb

Aldicarb Sulfoxide

Oxidation

Aldicarb Sulfone

Further Oxidation

Click to download full resolution via product page

Metabolic pathway of Aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Action: Cholinesterase Inhibition
The primary mechanism of toxicity for Aldicarb and its metabolites, including Aldicarb Sulfone,

is the inhibition of the enzyme acetylcholinesterase (AChE).[3][12] By inhibiting AChE, the

neurotransmitter acetylcholine accumulates in the synaptic cleft, leading to overstimulation of

nerve impulses, which results in the toxic effects observed.[3]
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Normal Synaptic Function Function with Aldicarb Sulfone
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Diagram illustrating the inhibition of acetylcholinesterase by Aldicarb Sulfone.

Experimental Protocols
Synthesis of Aldicarb Sulfone (Unlabeled)
This protocol describes the oxidation of Aldicarb to Aldicarb Sulfone. A similar process would be

used for the deuterated analogue, starting with the corresponding deuterated precursor.

Materials:

2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb)

88% aqueous solution of formic acid

30% aqueous hydrogen peroxide

Methylene chloride

Concentrated sulfuric acid

Cold water
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Procedure:[13]

Add 15 grams of an 88% aqueous solution of formic acid to a mixture of 30 grams of Aldicarb

in 70 grams of methylene chloride solution.

Add 56 grams of a 30% aqueous hydrogen peroxide solution over a 15-20 minute period.

The reaction temperature will rise from 25°C to 40°C.

After the peroxide addition, add 6.0 grams of concentrated sulfuric acid dropwise,

maintaining the temperature at 40°C.

Once the addition is complete, stir the mixture for an additional 2.5 hours at 40-45°C.

Remove 60-70 grams of the methylene chloride solvent by evaporation under reduced

pressure.

Cool the mixture to 5°C and filter the solid product.

Wash the solid reaction product with 25-30 grams of cold water and dry to a constant weight

to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb

Sulfone).

Analytical Method for Aldicarb Sulfone in Water by LC-
MS/MS
This method is designed for the quantitative determination of Aldicarb, Aldicarb Sulfoxide, and

Aldicarb Sulfone in surface water, groundwater, and drinking water.[14] Aldicarb-d3 Sulfone
would be used as an internal standard in this procedure.

Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/synthesis/aldicarb-sulfone.htm
https://www.epa.gov/sites/default/files/2015-03/documents/alidcarb-der.pdf
https://www.benchchem.com/product/b1146951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Water Sample Collection
(10 mL)

2. Spike with Internal Standard
(e.g., Aldicarb-d3 Sulfone)

3. Vortex Mix

4. Centrifuge

5. Analyze Supernatant
by LC-MS/MS

6. Data Quantitation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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